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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567 Get Quote

This guide provides a detailed comparison of the performance characteristics of Pigment
Yellow 14 against other prominent diarylide yellow pigments, namely Pigment Yellow 12,

Pigment Yellow 13, and Pigment Yellow 83. This information is intended for researchers,

scientists, and professionals in drug development who utilize pigments in various applications,

from coatings and plastics to printing inks.

Diarylide yellow pigments are a class of organic pigments known for their bright, strong yellow

shades and are widely used across various industries.[1][2] Pigment Yellow 14, specifically, is

a greenish-shade diarylide yellow pigment.[3] It is often compared with other diarylide yellows

based on its hue, tinctorial strength, and fastness properties. For instance, it is noted to be

greener than Pigment Yellow 12 and possesses a lower tinting strength than Pigment Yellow

13.[2][3]

Quantitative Performance Data
The following table summarizes the key performance indicators for Pigment Yellow 14 and its

alternatives, compiled from various technical datasheets.
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Property
Pigment
Yellow 14

Pigment
Yellow 12

Pigment
Yellow 13

Pigment
Yellow 83

C.I. Name
Pigment Yellow

14

Pigment Yellow

12

Pigment Yellow

13

Pigment Yellow

83

C.I. Number 21095[4] 21090[5] 21100[6] 21108[7]

Hue
Greenish

Yellow[8]

Reddish

Yellow[5]

Reddish

Yellow[9]

Reddish

Yellow[7]

Lightfastness

(Full Shade, Blue

Wool Scale 1-8)

5-6[10][11] 4-5[12] 6[13] 7-8[14][15]

Lightfastness

(Tint, Blue Wool

Scale 1-8)

3-5[16] 3[12] 5-6[13] 5-6[15]

Heat Stability

(°C)
180-200[2][8] 180[5][12] 180-240[6][17] 200-240[7][14]

Water

Resistance (1-5

Scale)

5[18] 4-5[12][19] 5[13] 5[7]

Acid Resistance

(5% HCl, 1-5

Scale)

5[18][20] 5[5] 4-5[9] 5[14]

Alkali Resistance

(5% NaOH, 1-5

Scale)

5[18][20] 5[5] 4-5[9] 5[14]

Ethanol

Resistance (1-5

Scale)

4-5[3] 4-5[12] 5[17] 4-5[21]

Xylene

Resistance (1-5

Scale)

3-4[9] 3[19] 4-5[9] 4[15]
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MEK Resistance

(1-5 Scale)
3-4[9] 3-4[12] 4[13] 4[15]

Oil Absorption (

g/100g )
35-45[11][18] 40-55[22][23] 30-50[6] 30-55[7]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reliability. Below are detailed descriptions of the key experimental protocols

used to evaluate the performance of these pigments.

Lightfastness Testing (Blue Wool Scale)

The lightfastness of a pigment, its resistance to fading upon exposure to light, is a critical

performance parameter.[1] The Blue Wool Scale is a widely adopted standard for this

measurement in the pigment and textile industries.[24][25][26]

Principle: The test involves exposing a sample of the pigment alongside a set of eight

standardized blue wool swatches to a controlled light source.[24] Each blue wool swatch is

dyed with a blue dye of a different known lightfastness, ranging from 1 (very poor) to 8

(excellent).[25]

Procedure:

A drawdown or print of the pigment is prepared on a suitable substrate.

The prepared sample is placed in a lightfastness testing apparatus, typically equipped with

a xenon arc lamp that simulates the spectral distribution of natural sunlight.[25]

A standard Blue Wool fading card, containing the eight blue wool strips, is exposed

simultaneously under the same conditions.

The exposure continues until a specified color change is observed in the sample or for a

predetermined duration.
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The lightfastness rating is determined by visually comparing the fading of the pigment

sample to the fading of the eight blue wool strips. The number of the blue wool strip that

shows a similar degree of fading as the pigment sample is assigned as the lightfastness

rating of the pigment.[24]

Heat Stability Testing

This test determines the maximum temperature a pigment can withstand before it starts to

degrade or change color, a crucial factor for applications involving high-temperature

processing, such as in plastics.

Principle: The pigment is incorporated into a polymer matrix, which is then subjected to a

series of increasing temperatures for a fixed duration. The color change at each temperature

is then evaluated.

Procedure:

The pigment is thoroughly dispersed into a polymer, such as polyethylene or PVC, at a

specified concentration.

The pigmented polymer is then processed, for example, by injection molding or extrusion,

into small chips or plaques at various temperatures (e.g., in 20°C increments).

The color of the samples processed at different temperatures is compared to a sample

processed at a low temperature where the pigment is known to be stable.

The heat stability is reported as the highest temperature at which no significant color

change is observed.

Chemical Resistance Testing

This protocol assesses the ability of a pigment to resist color change when it comes into

contact with various chemicals, including solvents, acids, and alkalis.

Principle: A coated or printed sample of the pigment is immersed in or spotted with a specific

chemical for a defined period. The change in color is then evaluated against an untreated

sample.
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Procedure:

A drawdown of the pigment in a suitable binder is prepared and allowed to fully cure.

A piece of absorbent material (e.g., cotton) is saturated with the test chemical (e.g., 5%

HCl, 5% NaOH, or a specific solvent).

The saturated material is placed on the surface of the pigmented drawdown and covered

to prevent evaporation.

After a specified time (e.g., 24 hours), the absorbent material is removed, and the surface

is cleaned and dried.

The tested area is then visually assessed for any color change, bleeding, or other defects

compared to an untreated area of the same sample. The resistance is typically rated on a

1 to 5 scale, where 5 represents no change and 1 represents a severe change.

Pigment Selection Workflow
The selection of an appropriate diarylide yellow pigment is highly dependent on the specific

requirements of the end-use application. The following diagram illustrates a logical workflow for

choosing between Pigment Yellow 14 and its alternatives based on key performance criteria.
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Application Requirements

High Lightfastness Required?
(e.g., Outdoor Applications)

High Heat Stability Required?
(e.g., Engineering Plastics)

No

Select Pigment Yellow 83

Yes

Greenish-Yellow Hue Desired?

No

Consider Pigment Yellow 13 or 83

Yes

Cost-Sensitive Application?

No

Select Pigment Yellow 14

Yes

No, Performance is Key

Consider Pigment Yellow 12 or 14

Yes

Click to download full resolution via product page

Caption: A decision tree for selecting a diarylide yellow pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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